6-(2-methoxyphenyl)-9-methyl-1,3,9,11-tetrazatetracyclo[8.7.0.02,7.012,17]heptadeca-2(7),10,12,14,16-pentaene-4,8-dione

• IUPAC Name: 6-(2-methoxyphenyl)-9-methyl-1,3,9,11-tetrazatetracyclo[8.7.0.02,7.012,17]heptadeca-2(7),10,12,14,16-pentaene-4,8-dione
• InChI: InChI=1S/C21H18N4O3/c1-24-20(27)18-13(12-7-3-6-10-16(12)28-2)11-17(26)23-19(18)25-15-9-5-4-8-14(15)22-21(24)25/h3-10,13H,11H2,1-2H3,(H,23,26)
• InChI Key: JTHAGGCZVPGEPM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(NC(=O)CC2C3=CC=CC=C3OC)N4C1=NC5=CC=CC=C54
• Molecular Formula: C21H18N4O3
• Molecular Weight: 374.4 g/mol

Description

This compound is part of the benzimidazole family, known for its diverse biological activities and therapeutic potential .

Preparation Methods

The synthesis of 4-(2-methoxyphenyl)-6-methyl-3,4-dihydropyrido[3’,2’:5,6]pyrimido[1,2-a]benzimidazole-2,5(1H,6H)-dione typically involves multi-step reactions. One common method includes the cyclization of a precursor compound with ethyl 2-chloro-3-oxobutanoate in 1,4-dioxane under reflux conditions . The industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzimidazole ring. Common reagents and conditions used in these reactions include organic solvents like dichloromethane and catalysts such as palladium on carbon.

Scientific Research Applications

4-(2-methoxyphenyl)-6-methyl-3,4-dihydropyrido[3’,2’:5,6]pyrimido[1,2-a]benzimidazole-2,5(1H,6H)-dione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound has shown potential as an antimicrobial and antitubercular agent.

Medicine: It is being investigated for its potential as a COX-2 inhibitor, which could make it useful in treating inflammatory conditions.

Industry: The compound’s unique structure makes it a candidate for developing new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2-methoxyphenyl)-6-methyl-3,4-dihydropyrido[3’,2’:5,6]pyrimido[1,2-a]benzimidazole-2,5(1H,6H)-dione involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) by binding to its active site . This inhibition reduces the production of pro-inflammatory prostaglandins, thereby exerting anti-inflammatory effects. Additionally, the compound has been found to interact with ubiquitin-specific protease 5 (USP5), enhancing the therapeutic effectiveness of HDAC inhibitors in cancer treatment .

Comparison with Similar Compounds

Similar compounds include other benzimidazole derivatives such as:

2-methylbenzo[d]imidazo[2,1-b]thiazole: Known for its antitubercular activity.

4-phenylbenzo[4,5]imidazo[1,2-a]pyrimidine: A selective COX-2 inhibitor.

Pyrimidopyrrolo benzimidazoles: These compounds have shown potential as antimicrobial agents. The uniqueness of 4-(2-methoxyphenyl)-6-methyl-3,4-dihydropyrido[3’,2’:5,6]pyrimido[1,2-a]benzimidazole-2,5(1H,6H)-dione lies in its specific structural configuration, which imparts distinct biological activities and therapeutic potential.